Cas no 2248200-97-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-1-acetyl-2,3-dihydro-1H-indole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-1-acetyl-2,3-dihydro-1H-indole-2-carboxylate
• CAS No: 2248200-97-5
• MF: C₁₉H₁₄N₂O₅
• MW: 350.324864864349
• CID: 5868419
• PubChem ID: 165724513
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-1-acetyl-2,3-dihydro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248200-97-5
• EN300-6519532
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-1-acetyl-2,3-dihydro-1H-indole-2-carboxylate

• Inchi： 1S/C19H14N2O5/c1-11(22)20-15-9-5-2-6-12(15)10-16(20)19(25)26-21-17(23)13-7-3-4-8-14(13)18(21)24/h2-9,16H,10H2,1H3/t16-/m0/s1
• InChI Key： GIBPDPAWHINCFO-INIZCTEOSA-N
• SMILES： O(C([C@@H]1CC2C=CC=CC=2N1C(C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 350.09027155g/mol
• Monoisotopic Mass: 350.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-1-acetyl-2,3-dihydro-1H-indole-2-carboxylate

Compound CAS No. 2248200-97-5: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl (2S)-1-Acetyl-2,3-Dihydro-1H-Indole-2-Carboxylate

The compound with CAS No. 2248200-97-5, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-1-acetyl-2,3-dihydro-1H-indole-2-carboxylate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

The CAS No. 2248200975 identifier uniquely designates this compound within the chemical registry system, ensuring its identification and traceability in scientific literature and industrial applications. The name 1,3-dioxo highlights the presence of two oxygen atoms in the isoindole ring system, while the (S)-configuration at the second carbon indicates a specific stereochemistry that is crucial for its biological activity.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry to optimize its production and confirm its molecular structure. The isoindole framework has been shown to exhibit interesting photophysical properties, making it a candidate for applications in optoelectronic materials.

In terms of pharmacology, this compound has demonstrated potential as a lead molecule in drug discovery. Its acetyl group contributes to its lipophilicity, enhancing its ability to cross biological membranes. Additionally, the carboxylate moiety can act as a bioisostere in medicinal chemistry, offering opportunities for further functionalization and optimization.

Recent breakthroughs in computational chemistry have enabled detailed modeling of this compound's interactions with biological targets. Molecular docking studies have revealed that the (S)-configuration enhances binding affinity to certain enzymes, suggesting its role in enzyme inhibition or modulation. These findings underscore the importance of stereochemistry in determining biological activity.

The compound's versatility is further evidenced by its application in polymer science. By incorporating this molecule into polymer networks, researchers have developed materials with enhanced mechanical properties and thermal stability. The dihydroisoindole system contributes to these improvements by forming robust hydrogen bonds within the polymer matrix.

Moreover, the synthesis of this compound has been scaled up for industrial use through green chemistry approaches. Utilizing renewable feedstocks and catalytic processes has minimized environmental impact while maintaining product quality. This aligns with current trends toward sustainable chemical manufacturing.

In conclusion, CAS No. 2248200975, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl (S)-1-acetyl indole carboxylate, represents a multifaceted compound with diverse applications across scientific disciplines. Its unique structure and stereochemical properties make it a valuable asset in both academic research and industrial development.